N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C16H11Cl2N3O2/c17-11-4-1-3-10(7-11)16-20-14(21-23-16)9-15(22)19-13-6-2-5-12(18)8-13/h1-8H,9H2,(H,19,22)
• InChI Key: VRVPEVRHSSAMGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NC(=NO2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C16H11Cl2N3O2
• Molecular Weight: 348.2 g/mol

Description

N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as CPOA and is classified as an oxadiazole derivative. The chemical structure of CPOA consists of a chlorophenyl group and an oxadiazole moiety, which are linked by an acetamide group.

Mechanism of Action

The mechanism of action of CPOA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. CPOA may also act on other targets involved in pain and inflammation pathways.
Biochemical and Physiological Effects
Studies have shown that CPOA can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have an analgesic effect in animal models of pain. The biochemical and physiological effects of CPOA are thought to be mediated by its interaction with specific targets in the body, such as cyclooxygenase enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using CPOA in lab experiments is its potential as a tool for studying the mechanisms of pain and inflammation. Its anti-inflammatory and analgesic properties make it a useful compound for testing the efficacy of new drugs or for investigating the underlying mechanisms of these conditions. However, one limitation of using CPOA is that its mechanism of action is not fully understood, which may complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on CPOA. One area of interest is the development of new drugs based on the structure of CPOA, which could have improved efficacy and fewer side effects than existing drugs. Another potential direction is the investigation of the mechanism of action of CPOA, which could lead to a better understanding of pain and inflammation pathways in the body. Additionally, further studies are needed to determine the safety and toxicity of CPOA in humans, which would be necessary for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of CPOA involves the reaction of 3-chlorobenzoyl chloride with 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-amine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to form N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide.

Scientific Research Applications

CPOA has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.